Methyl 2-bromo-3-methylpyridine-6-acetate

• IUPAC Name: methyl 2-(6-bromo-5-methylpyridin-2-yl)acetate
• InChI: InChI=1S/C9H10BrNO2/c1-6-3-4-7(11-9(6)10)5-8(12)13-2/h3-4H,5H2,1-2H3
• InChI Key: GIXVVNNTRMCQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)CC(=O)OC)Br
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• CAS No.: 1805947-82-3

Description

Methyl 2-bromo-3-methylpyridine-6-acetate is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.088. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

Methyl 2-bromo-3-methylpyridine-6-acetate serves as a pivotal intermediate in the synthesis of various complex molecules. It is instrumental in the preparation of homocoupled 2-bromomethylpyridines through electrochemical processes catalyzed by nickel complexes, demonstrating the influence of methyl group positioning on yield optimization in organic synthesis (França et al., 2002). Furthermore, its application extends to the creation of dinucleating ligands for (μ-Oxo)bis(μ-acetato)diiron(III) complexes, showcasing its role in the development of compounds with potential catalytic, magnetic, and electronic properties (Kodera et al., 1996).

Catalysis and Reaction Mechanisms

The compound's utility in catalysis is highlighted by its involvement in palladium-catalyzed methylation reactions, where it aids in the activation of aryl C-H bonds, a process significant for constructing carbon-carbon bonds in organic synthesis (Zhang et al., 2008). Additionally, it plays a role in the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2, exemplifying its contribution to green chemistry by facilitating carbon dioxide utilization in chemical synthesis (Feng et al., 2010).

Molecular Structure and Property Studies

Research into the molecular structure and properties of derivatives of this compound has led to insights into electronic and steric effects on molecular behavior. Studies on the vibrational spectroscopic, molecular docking, and density functional theory (DFT) analyses of related molecules provide understanding into their bioactivity and potential pharmaceutical applications, especially in the context of anticancer properties (Premkumar et al., 2016).

Novel Derivative Synthesis and Applications

The synthesis of novel pyridine-based derivatives through Suzuki cross-coupling reactions of 5-bromo-2-methylpyridin-3-amine, a closely related compound, has been explored for their potential in quantum mechanical investigations and biological activities, indicating the versatility of this compound and its derivatives in the development of new materials and medicines (Ahmad et al., 2017).

Mechanism of Action

Target of Action

Methyl 2-bromo-3-methylpyridine-6-acetate is a chemical compound that primarily targets the respiratory system

Mode of Action

It is known to participate in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions. This suggests that this compound may interact with its targets through the formation of new carbon–carbon bonds.

Biochemical Pathways

Given its involvement in suzuki–miyaura cross-coupling reactions , it can be inferred that it may affect pathways involving carbon–carbon bond formation.

Pharmacokinetics

It is known to have high gastrointestinal absorption , which may impact its bioavailability.

Result of Action

Given its involvement in Suzuki–Miyaura cross-coupling reactions , it may result in the formation of new carbon–carbon bonds at the molecular level.

Action Environment

It is known to be soluble in chloroform and ethyl acetate , suggesting that its action may be influenced by the presence of these solvents.